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Compound of Interest

Compound Name: Formamide-d2

Cat. No.: B1490776

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and
disposal of formamide-d2 in a laboratory setting. Adherence to these procedures is critical to
ensure personnel safety and environmental compliance. Formamide-d2, a deuterated form of
formamide, is a suspected carcinogen and reproductive toxin, necessitating careful
management of its use and disposal.[1][2][3]

Key Physical and Chemical Properties

Understanding the properties of formamide is crucial for safe handling. As formamide-d2 is an
isotopic variant, its properties are comparable to that of standard formamide.
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Property Value Source
Appearance Clear Liquid [4]

Odor Ammonia-like [4]
Melting Point/Range 2-3°C/35.6-37.4°F [41[5]
Boiling Point/Range 210°C /410 °F [4115]
Flash Point 175 °C /347 °F [4]
Density 1.133-1.134 g/cm3 at 25 °C [415]
Solubility Miscible in water [4]
Autoignition Temperature 500 °C /932 °F [4]

Experimental Protocols for Safe Disposal

The following protocols outline the step-by-step procedures for the safe disposal of
formamide-d2 waste, including contaminated materials.

Waste Collection

o Container Selection: Use a dedicated, sealable, and airtight waste container compatible with
formamide-d2.[6] The container should be clearly labeled as "Hazardous Waste" and
specify "Formamide-d2".

e Segregation: Do not mix formamide-d2 waste with other chemical waste streams.[6] It
should be collected in its pure form or in solutions.[6]

e Labeling: Attach a completed hazardous waste label to the container as soon as the first
drop of waste is added.[2][6]

o Storage: Store the waste container in a designated, well-ventilated area, away from
incompatible materials such as strong oxidizing agents, acids, bases, and certain metals like
brass and lead.[1][6] The storage area should be within a certified laboratory chemical fume
hood.[6]
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Disposal of Contaminated Materials

o Solid Waste: Gloves, kimwipes, and other solid materials contaminated with formamide-d2
must be disposed of as hazardous waste.[2] Place these items in a separate, impervious
container that is also clearly labeled as hazardous waste containing formamide-d2.[2]

o Empty Containers: Empty containers that once held formamide-d2 must also be treated as
hazardous waste and properly labeled.[2] Residue in empty containers can still pose a risk.

[1]

Spill Management

In the event of a formamide-d2 spill, the following procedures should be followed:

o Evacuation and Ventilation: For large spills, immediately evacuate the area and ensure
adequate ventilation.[1][7] If the spill is outside a fume hood, secure the area and contact the
Environmental Health & Safety (EHS) office.[6]

e Personal Protective Equipment (PPE): For small, manageable spills (cleanable within 10
minutes) by trained personnel, appropriate PPE is mandatory. This includes nitrile gloves,
chemical splash goggles, and a fully-buttoned lab coat.[6] A respirator may be necessary
depending on the spill's size and location.[6][7]

e Containment and Cleanup:

o Absorb the spill using an inert, dry material such as sand, diatomaceous earth, or a
universal binding agent.[1][6][8]

o Place the absorbent material into a suitable, sealable container for disposal as hazardous
waste.[6][7]

o Clean the contaminated surface with plenty of water.[1]

» Reporting: All spills and exposures must be reported to the Principal Investigator or
supervisor as soon as possible.[6]

Formamide-d2 Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

formamide-d2.
Formamide-d2 Disposal Workflow
Start: Formamide-d2 Waste Generation
Identify Waste T;/pe
Y
Liquid Waste (Pure or Solution) |<& Contaminated Solid Waste (Gloves, Wipes) P Empty Container
Waste Collection & Storage
\/ \/ \/
Collect in Labeled, Airtight Container Collect in Labeled, Impervious Container Label as Hazardous Waste

A A

Store in Designated, Ventilated Area (Fume Hood)

Request Hazardous Waste Pickup from EHS

End: Proper Disposal Complete
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Click to download full resolution via product page
Caption: Decision workflow for the safe disposal of formamide-d2 waste.
First Aid Procedures
In case of exposure to formamide-d2, immediate action is critical.

o Eye Contact: Immediately flush eyes with copious amounts of water at an emergency
eyewash station for at least 15 minutes and seek medical attention.[6]

o Skin Contact: Flush the affected skin with plenty of water for at least 15 minutes.[6] Remove
contaminated clothing and seek medical attention.[6]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician
immediately.[1][7]

Always have the Safety Data Sheet (SDS) available when seeking medical attention.[4][5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for Formamide-d2: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1490776#formamide-d2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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